Cas no 1235329-66-4 (N'-(4-methoxyphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(4-methoxyphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1235329-66-4
• MF: C₂₀H₂₄N₄O₃
• MW: 368.429564476013
• CID: 6375124
• PubChem ID: 49681974
• Update Time: 2025-05-21

N'-(4-methoxyphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide
• Ethanediamide, N1-(4-methoxyphenyl)-N2-[[1-(2-pyridinyl)-4-piperidinyl]methyl]-
• VU0629357-1
• F5016-1333
• N'-(4-methoxyphenyl)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]oxamide
• N'-(4-methoxyphenyl)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide
• N1-(4-methoxyphenyl)-N2-((1-(pyridin-2-yl)piperidin-4-yl)methyl)oxalamide
• 1235329-66-4
• AKOS024489701

• Inchi： 1S/C20H24N4O3/c1-27-17-7-5-16(6-8-17)23-20(26)19(25)22-14-15-9-12-24(13-10-15)18-4-2-3-11-21-18/h2-8,11,15H,9-10,12-14H2,1H3,(H,22,25)(H,23,26)
• InChI Key： FWEXQGGLDMGNIR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C(NCC1CCN(C2=NC=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 368.18484064g/mol
• Monoisotopic Mass: 368.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-methoxyphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide

N'-(4-Methoxyphenyl)-N-{1-(Pyridin-2-Yl)Piperidin-4-Ylmethyl}Ethanamide: A Comprehensive Overview

N'-(4-Methoxyphenyl)-N-{1-(Pyridin-2-Yl)Piperidin-4-Ylmethyl}Ethanamide (CAS No. 1235329-66-4) is a complex organic compound with significant potential in the fields of organic synthesis and drug discovery. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique properties and potential applications in medicinal chemistry. The molecule combines a pyridine ring, a piperidine moiety, and a methoxyphenyl group, making it a versatile scaffold for further functionalization and exploration.

The synthesis of N'-(4-Methoxyphenyl)-N-{1-(Pyridin-2-Yl)Piperidin-4-Ylmethyl}Ethanamide involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and amide bond formations. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds, reducing production costs and enhancing scalability. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the preparation of this compound, ensuring higher yields and better purity.

One of the most promising applications of this compound lies in its potential as a pharmacophore in drug design. The presence of the pyridine ring introduces electron-withdrawing effects, which can modulate the compound's reactivity and bioavailability. Meanwhile, the piperidine moiety contributes to the molecule's flexibility, allowing for interactions with various biological targets. Recent studies have demonstrated that N'-(4-Methoxyphenyl)-N-{1-(Pyridin-2-Yl)Piperidin-4-Ylmethyl}Ethanamide exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anti-cancer drug development.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in nanotechnology and surface engineering. Researchers have reported that the methoxyphenyl group enhances the molecule's adhesion properties, making it suitable for applications in coatings and sensors.

Recent advancements in computational chemistry have further elucidated the electronic properties of N'-(4-Methoxyphenyl)-N-{1-(Pyridin-2-Yl)Piperidin-4-Ylmethyl}Ethanamide. Quantum mechanical calculations have revealed that the compound exhibits significant conjugation across its molecular framework, which could be exploited for optoelectronic applications. These findings align with experimental results showing enhanced photoluminescence properties when the compound is incorporated into polymer matrices.

The environmental impact of N'-(4-Methoxyphenyl)-N-{1-(Pyridin-2-Yl)Piperidin-4-Ylmethyl}Ethanamide has also been a topic of recent research. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its ecological footprint. This attribute makes it a more sustainable alternative to traditional organic compounds used in industrial applications.

In conclusion, N'-(4-Methoxyphenyl)-N-{1-(Pyridin-2-Yl)Piperidin-4-Ylmethyl}Ethanamide (CAS No. 1235329-66-4) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent breakthroughs in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial innovation.